Cas no 958488-71-6 (958488-71-6)

• Product Name: 958488-71-6
• CAS No: 958488-71-6
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 2360014
• PubChem ID: 57617753
• Update Time: 2024-10-25

958488-71-6 Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl (5-methyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-3-yl)carbamate
• BWMUFYSCJIEIBJ-JTQLQIEISA-N
• 958488-71-6
• SCHEMBL12345835
• (S)-tert-butyl(5-methyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-3-yl)carbamate
• tert-butyl N-[(3S)-5-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-3-yl]carbamate
• Tert-butyl (S)-(5-methyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-3-yl)carbamate
• G64613

• Inchi： 1S/C15H20N2O4/c1-15(2,3)21-14(19)16-10-9-20-12-8-6-5-7-11(12)17(4)13(10)18/h5-8,10H,9H2,1-4H3,(H,16,19)/t10-/m0/s1
• InChI Key： BWMUFYSCJIEIBJ-JTQLQIEISA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C(=O)N(C)C2=CC=CC=C2OC1

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.9Ų